Cas no 941939-87-3 (N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide structure
941939-87-3 structure
Product Name:N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
CAS No:941939-87-3
MF:C22H26N2O4S
MW:414.517844676971
CID:5501177
Update Time:2025-07-10

N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
    • 2-Naphthalenesulfonamide, 5,6,7,8-tetrahydro-N-[4-methoxy-3-(2-oxo-1-piperidinyl)phenyl]-
    • N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
    • Inchi: 1S/C22H26N2O4S/c1-28-21-12-10-18(15-20(21)24-13-5-4-8-22(24)25)23-29(26,27)19-11-9-16-6-2-3-7-17(16)14-19/h9-12,14-15,23H,2-8,13H2,1H3
    • InChI Key: UTYHHIYBBKHCPO-UHFFFAOYSA-N
    • SMILES: C1=C2C(CCCC2)=CC=C1S(NC1=CC=C(OC)C(N2CCCCC2=O)=C1)(=O)=O

N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2784-1573-2μmol
N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
941939-87-3 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2784-1573-5μmol
N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
941939-87-3 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2784-1573-10μmol
N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
941939-87-3 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2784-1573-20μmol
N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
941939-87-3 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2784-1573-1mg
N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
941939-87-3 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2784-1573-2mg
N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
941939-87-3 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2784-1573-3mg
N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
941939-87-3 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2784-1573-4mg
N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
941939-87-3 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2784-1573-5mg
N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
941939-87-3 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2784-1573-10mg
N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
941939-87-3 90%+
10mg
$79.0 2023-05-16

Additional information on N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 941939-87-3): An Overview

N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS No. 941939-87-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a tetrahydronaphthalene scaffold and a piperidine ring. The combination of these structural elements imparts specific biological activities that make it a promising candidate for various pharmacological studies.

The tetrahydronaphthalene core of this compound is a versatile scaffold that has been widely explored in drug discovery for its ability to modulate various biological targets. The presence of the sulfonamide group further enhances its pharmacological profile by conferring specific binding properties and improving solubility. The piperidine ring, with its 2-oxo substituent, adds an additional layer of complexity and functionality to the molecule, potentially influencing its interactions with biological targets.

Recent studies have highlighted the potential of N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells. These findings suggest that it could be a valuable lead compound for developing novel therapies for these debilitating conditions.

Another area of interest is the potential use of N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide in cancer therapy. Studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the activity of protein kinases such as AKT and ERK, which are frequently dysregulated in cancer cells. This selective inhibition could potentially reduce the side effects associated with traditional chemotherapy while enhancing therapeutic efficacy.

In addition to its therapeutic potential, N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide has also been studied for its pharmacokinetic properties. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target site and exert its intended biological effects without causing significant toxicity.

The synthesis of N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide involves several well-established chemical reactions. The key steps include the formation of the tetrahydronaphthalene core through a Diels-Alder reaction followed by functionalization of the aromatic ring and introduction of the sulfonamide group. The piperidine ring is typically introduced via a nucleophilic substitution reaction or a reductive amination process. These synthetic routes provide a robust foundation for large-scale production and further optimization of the compound.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying the biological activities of N-4-methoxy-3-(2-oxopiperidin-1-y l)phenyl -5 ,6 ,7 ,8 -tetrahydronaphthalene -2 -sulfonamide . Ongoing clinical trials are evaluating its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, N -4 -methoxy -3 -( 2 -oxopiperidin -1 -yl )phenyl -5 ,6 ,7 ,8 -tetrahydronaphthalene -2 -sulfonamide (CAS No. 941939 -87 -3 ) represents an exciting advancement in medicinal chemistry with potential applications in neurodegenerative diseases and cancer therapy. Its unique structural features and favorable pharmacological properties make it a promising candidate for further development and clinical evaluation.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD